molecular formula C26H30N2O8 B040699 Ethyl 2-[3-(2-ethoxy-2-oxoethyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]acetate CAS No. 119623-87-9

Ethyl 2-[3-(2-ethoxy-2-oxoethyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]acetate

Cat. No.: B040699
CAS No.: 119623-87-9
M. Wt: 498.5 g/mol
InChI Key: NDECHIKQRIJFPD-UHFFFAOYSA-N
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Description

Ethyl 2-[3-(2-ethoxy-2-oxoethyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]acetate, also known as this compound, is a useful research compound. Its molecular formula is C26H30N2O8 and its molecular weight is 498.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

119623-87-9

Molecular Formula

C26H30N2O8

Molecular Weight

498.5 g/mol

IUPAC Name

ethyl 2-[3-(2-ethoxy-2-oxoethyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]acetate

InChI

InChI=1S/C26H30N2O8/c1-5-9-13-15(11-17(29)35-7-3)25(33)27-21-19(13)23(31)20-14(10-6-2)16(12-18(30)36-8-4)26(34)28-22(20)24(21)32/h5-12H2,1-4H3,(H,27,33)(H,28,34)

InChI Key

NDECHIKQRIJFPD-UHFFFAOYSA-N

SMILES

CCCC1=C(C(=O)NC2=C1C(=O)C3=C(C2=O)NC(=O)C(=C3CCC)CC(=O)OCC)CC(=O)OCC

Canonical SMILES

CCCC1=C(C(=O)NC2=C1C(=O)C3=C(C2=O)NC(=O)C(=C3CCC)CC(=O)OCC)CC(=O)OCC

Synonyms

1,2,5,8,9,10-Hexahydro-2,5,8,10-tetraoxo-4,6-dipropylpyrido[3,2-g]quinoline-3,7-diacetic acid diethyl ester

Origin of Product

United States

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